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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Calcitriol, the hormonally active form of Vitamin D, is a key regulator of calcium

and phosphate homeostasis.[1][2][3] Beyond its classical functions, Calcitriol exhibits potent

anti-proliferative, pro-differentiative, and immunomodulatory effects in a wide range of cell

types.[3][4][5] These effects are primarily mediated through its interaction with the nuclear

Vitamin D Receptor (VDR), which acts as a ligand-activated transcription factor.[1][2][5] Upon

binding Calcitriol, the VDR forms a heterodimer with the Retinoid X Receptor (RXR).[2][6][7]

This complex then binds to specific DNA sequences known as Vitamin D Response Elements

(VDREs) in the promoter regions of target genes, thereby modulating their transcription.[2][6][7]

Understanding the downstream genomic effects of Calcitriol is crucial for elucidating its

mechanisms of action in various physiological and pathological contexts, including cancer,

autoimmune diseases, and infectious diseases. This document provides an overview of the

Calcitriol signaling pathway, a summary of its effects on gene expression, and detailed

protocols for conducting gene expression analysis following Calcitriol treatment.
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The genomic actions of Calcitriol are initiated by its binding to the VDR. The activated

VDR/Calcitriol complex heterodimerizes with RXR and translocates to the nucleus. This

complex then binds to VDREs on target genes, recruiting co-activators or co-repressors to

either induce or suppress gene transcription.[2] A well-documented target is the CYP24A1

gene, which encodes the enzyme responsible for Calcitriol degradation, forming a negative

feedback loop.[6][8]
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1. Cell Culture
(Select appropriate cell line)

2. Calcitriol Treatment
(Vehicle control vs. treated)

3. RNA Extraction
(e.g., Trizol method)

4. RNA Quality Control
(e.g., RIN assessment)

5. Library Preparation
(e.g., Poly(A) selection, cDNA synthesis)

6. High-Throughput Sequencing
(e.g., Illumina platform)

7. Bioinformatic Analysis
(QC, Mapping, Quantification, DEG Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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